Cas no 151583-29-8 (Methyl 3-(3-bromophenyl)propanoate)

Methyl 3-(3-bromophenyl)propanoate is a brominated aromatic ester with the molecular formula C₁₀H₁₁BrO₂. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key advantages include a stable ester functionality and a reactive bromine substituent, enabling further derivatization via cross-coupling reactions such as Suzuki or Heck couplings. The methyl ester group enhances solubility in common organic solvents, facilitating purification and handling. The 3-bromophenyl moiety provides a strategic site for selective functionalization, making it valuable for constructing complex molecular architectures. Suitable for controlled reactions, it is typically handled under inert conditions to preserve its reactivity.
Methyl 3-(3-bromophenyl)propanoate structure
151583-29-8 structure
Product Name:Methyl 3-(3-bromophenyl)propanoate
CAS No:151583-29-8
MF:C10H11BrO2
MW:243.097142457962
MDL:MFCD11855856
CID:99506
PubChem ID:329764545
Update Time:2025-05-27

Methyl 3-(3-bromophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(3-bromophenyl)propanoate
    • 3-bromoBenzenepropanoic acid methyl ester
    • Benzenepropanoic acid,3-bromo-, methyl ester
    • 3-(3-Bromophenyl)propionic acid methyl ester Methyl 3-(3-bromophenyl)propanoate
    • Methyl 3-(3-bromophenyl)propionate
    • 3-(3-Bromophenyl)propionic acid methyl ester
    • ethyl 3-(3-broMophenyl)propanoate
    • Benzenepropanoic acid, 3-bromo-, methyl ester
    • DJJHVPBMUQLOCB-UHFFFAOYSA-N
    • WT359
    • BCP09559
    • CM13748
    • ST2407172
    • W3312
    • Benzenepropanoic acid,3
    • CS-W022812
    • DS-17091
    • DTXSID60609957
    • Methyl 3-(3-bromophenyl)propionate, 97%
    • METHYL3-(3-BROMOPHENYL)PROPANOATE
    • A856825
    • 151583-29-8
    • SY110360
    • AB7481
    • AKOS015834656
    • 3-(3-Bromo-phenyl)-propionic Acid Methyl Ester
    • SCHEMBL6378
    • MFCD11855856
    • FT-0738484
    • 3-Bromobenzenepropanoic acid methyl ester;
    • DB-020846
    • Methyl 3-(3-bromophenyl)propanoate
    • MDL： MFCD11855856
    • Inchi： 1S/C10H11BrO2/c1-13-10(12)6-5-8-3-2-4-9(11)7-8/h2-4,7H,5-6H2,1H3
    • InChI Key： DJJHVPBMUQLOCB-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(=C1)CCC(=O)OC

Computed Properties

  • Exact Mass: 241.99400
  • Monoisotopic Mass: 241.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.382 g/mL at 25 °C
  • Boiling Point: 287.3±15.0°C at 760 mmHg
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.540
  • PSA: 26.30000
  • LogP: 2.55470

Methyl 3-(3-bromophenyl)propanoate Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：nwg
  • Storage Condition：Sealed in dry,Room Temperature(BD226533)

Methyl 3-(3-bromophenyl)propanoate Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 3-(3-bromophenyl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM249699-5g
Methyl 3-(3-bromophenyl)propanoate
 151583-29-8 95%
5g
 $133 2021-06-16
Chemenu
CM249699-10g
Methyl 3-(3-bromophenyl)propanoate
 151583-29-8 95%
10g
 $224 2021-06-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M33690-1g
Methyl 3-(3-bromophenyl)propanoate
 151583-29-8 95%
1g
 ¥47.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M33690-5g
Methyl 3-(3-bromophenyl)propanoate
 151583-29-8 95%
5g
 ¥179.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M33690-25g
Methyl 3-(3-bromophenyl)propanoate
 151583-29-8 95%
25g
 ¥637.0 2024-07-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
730165-1G
Methyl 3-(3-bromophenyl)propionate
 151583-29-8 97%
1G
 ￥498.58 2022-02-24
Fluorochem
211801-1g
Methyl 3-(3-bromophenyl)propanoate
 151583-29-8 95%
1g
 ￡30.00 2022-03-01
Fluorochem
211801-5g
Methyl 3-(3-bromophenyl)propanoate
 151583-29-8 95%
5g
 ￡114.00 2022-03-01
Fluorochem
211801-25g
Methyl 3-(3-bromophenyl)propanoate
 151583-29-8 95%
25g
 ￡421.00 2022-03-01
Chemenu
CM249699-5g
Methyl 3-(3-bromophenyl)propanoate
 151583-29-8 95%
5g
 $133 2022-06-12

Methyl 3-(3-bromophenyl)propanoate Production Method

Production Method 1

2039-86-3 2039-86-3
56-81-5 56-81-5
151583-29-8 151583-29-8
80622-53-3 80622-53-3
Reaction Conditions
1.1 Reagents: Quinone Catalysts: Di-μ-chlorobis[(1,2,5,6-η)-1,5-cyclooctadiene]diiridium ,  BINAP Solvents: N-Methyl-2-pyrrolidone ;  rt
1.2 Catalysts: Trifluoroacetic acid ,  Bis(dibenzylideneacetone)palladium ,  1,2-Bis[(di-tert-butylphosphino)methyl]benzene Solvents: 1,2-Dichloroethane ;  rt → 160 °C; 20 h, rt
Reference
Utilizing Glycerol as an Ex Situ CO-Source in Pd-Catalyzed Alkoxycarbonylation of Styrenes
Nielsen, Dorrit B.; et al, ACS Catalysis, 2017, 7(9), 6089-6093

Production Method 2

2039-86-3 2039-86-3
151583-29-8 151583-29-8
80622-53-3 80622-53-3
Reaction Conditions
1.1 Catalysts: Methanesulfonic acid ,  Palladium diacetate ,  2966964-03-2 Solvents: Methanol ;  10 h, 3 MPa, 80 °C
Reference
Novel bis-P,O-hybrid-ligand modified Pd-catalyst for highly selective anti-Markovnikov alkoxycarbonylation of alkenes under mild conditions
Jing, Tian-Hong; et al, Journal of Catalysis, 2023, 426, 214-221

Methyl 3-(3-bromophenyl)propanoate Raw materials

Methyl 3-(3-bromophenyl)propanoate Preparation Products

Methyl 3-(3-bromophenyl)propanoate Related Literature

151583-29-8 (Methyl 3-(3-bromophenyl)propanoate) Related Products

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.